1-cyclohexyl-2-imino-10-methyl-5-oxo-N-(1-phenylethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound belongs to a class of chemicals with a base structure of pyrido[2,3-d]pyrimidine, known for their diverse pharmacological activities. These compounds are synthesized and studied for their potential applications in various fields, including medicinal chemistry and organic chemistry. Due to the specificity of your request, the focus will be on the chemical synthesis, structure, and properties rather than pharmacological aspects.
Synthesis Analysis
Synthesis of pyrido[2,3-d]pyrimidine derivatives involves multiple steps, including the use of enamino esters, aminopyridines, and carboxylic anhydrides or acid chlorides. For instance, a method involves heating under reflux with MeONa in BuOH, transforming acylated 5-acetyl-4-aminopyrimidines into pyrido[2,3-d]pyrimidin-5-one derivatives through cyclization involving the acetyl methyl group and the amide carbonyl moiety (Komkov et al., 2021).
Molecular Structure Analysis
The molecular structure of these compounds is often confirmed through techniques such as 1H-NMR, FT-IR, and elemental analysis. Detailed structural characterization includes the identification of substituents on the pyrimidine ring that significantly influence the compound's reactivity and properties. For example, cyclodehydration of substituted pyrimidines using acid anhydrides has led to novel mesoionic imidazo[1,2-c]pyrimidin-3-one compounds, with structural characterizations including X-ray crystal structures (Edstrom et al., 1994).
Chemical Reactions and Properties
Pyrido[2,3-d]pyrimidines undergo various chemical reactions, including cyclization, acylation, and alkylation, which enable the synthesis of diverse derivatives with potential biological activities. The reactivity can be tailored by substituting different functional groups at specific positions on the ring system. For instance, the introduction of a fluorine in place of chlorine at the 2-position of a related pyrimidine compound resulted in comparable activity, illustrating the impact of halogen substitution on reactivity and potentially on biological activity (Palanki et al., 2000).
Scientific Research Applications
Structural Modifications for Drug Optimization
In medicinal chemistry, structural modifications of molecules similar to 1-cyclohexyl-2-imino-10-methyl-5-oxo-N-(1-phenylethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide are common to enhance drug properties. Linton et al. (2011) described the systematic structure modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO), a strategy relevant for optimizing drug candidates' metabolic stability and efficacy (Linton et al., 2011).
Anticonvulsant Enaminones Study
Kubicki, Bassyouni, and Codding (2000) investigated the crystal structures of three anticonvulsant enaminones, which are chemically related to the compound , providing insights into their molecular conformations and potential interactions. This research contributes to understanding how structural elements of such compounds might influence their biological activity and could guide the development of new therapeutic agents (Kubicki, Bassyouni, & Codding, 2000).
properties
IUPAC Name |
7-cyclohexyl-6-imino-11-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29N5O2/c1-17-10-9-15-31-24(17)30-25-22(27(31)34)16-21(23(28)32(25)20-13-7-4-8-14-20)26(33)29-18(2)19-11-5-3-6-12-19/h3,5-6,9-12,15-16,18,20,28H,4,7-8,13-14H2,1-2H3,(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHGJFOLFVIEUAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3C4CCCCC4)C(=O)NC(C)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
618078-34-5 |
Source
|
Record name | 1-CYCLOHEXYL-2-IMINO-10-METHYL-5-OXO-N-(1-PHENYLETHYL)-1,5-DIHYDRO-2H-DIPYRIDO[1,2-A:2,3-D]PYRIMIDINE-3-CARBOXAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.